4-METHYLCATECHOL-D8
Overview
Description
4-Methylcatechol-D8 (4-MCD-D8) is a synthetic molecule that has been widely studied for its potential applications in scientific research. It is a derivative of catechol, a naturally occurring compound found in plants and animals. 4-MCD-D8 has been used in a variety of research fields such as biochemistry, pharmacology, and toxicology. This molecule has been found to have a variety of effects on biochemical and physiological processes.
Scientific Research Applications
4-METHYLCATECHOL-D8 has been used in a variety of scientific research fields. It has been used to study the biochemical and physiological effects of catechol derivatives on various cellular processes. 4-METHYLCATECHOL-D8 has also been used in studies of oxidative stress, apoptosis, and inflammation. In addition, it has been used in studies of the pharmacokinetics of drugs and their metabolites.
Mechanism of Action
The mechanism of action of 4-METHYLCATECHOL-D8 is not fully understood, but it is believed to be related to its ability to interact with catecholamine receptors. It is also thought to be involved in the regulation of cell growth, apoptosis, and inflammation.
Biochemical and Physiological Effects
4-METHYLCATECHOL-D8 has been found to have a variety of effects on biochemical and physiological processes. It has been shown to have antioxidant, anti-inflammatory, and antiproliferative properties. In addition, it has been found to have neuroprotective effects and to modulate the activity of the dopaminergic system.
Advantages and Limitations for Lab Experiments
4-METHYLCATECHOL-D8 has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. It is also relatively stable and can be stored at room temperature. However, there are some limitations to its use in lab experiments. Its effects on biochemical and physiological processes are not fully understood, and the long-term effects of using it in experiments are unknown.
Future Directions
There are several potential future directions for research on 4-METHYLCATECHOL-D8. One potential direction is to further investigate its effects on biochemical and physiological processes. Another potential direction is to explore its potential applications in drug delivery and drug development. Additionally, further research could be done to investigate its potential therapeutic applications, such as its effects on neurological disorders. Finally, more research could be done to investigate the long-term effects of using 4-METHYLCATECHOL-D8 in lab experiments.
Synthesis Methods
4-METHYLCATECHOL-D8 can be synthesized using a variety of methods. One of the most common methods is the reductive alkylation of 4-methylcatechol with 1,2-dichloroethane in the presence of sodium borohydride. This method yields a product with a purity of up to 99%. Another method involves the reaction of 4-methylcatechol with aqueous sodium hydroxide, followed by the addition of 1,2-dichloroethane. This method yields a product with a purity of up to 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-METHYLCATECHOL-D8 involves the conversion of a starting material into the desired compound through a series of chemical reactions.", "Starting Materials": [ "4-METHYLCATECHOL", "Deuterium oxide (D2O)", "Deuterium chloride (DCl)" ], "Reaction": [ "Step 1: Dissolve 4-METHYLCATECHOL in D2O", "Step 2: Add DCl to the mixture and heat under reflux for several hours", "Step 3: Purify the resulting mixture by column chromatography using a suitable solvent system", "Step 4: Analyze the purified compound using NMR spectroscopy to confirm the incorporation of deuterium" ] } | |
CAS RN |
1219803-18-5 |
Product Name |
4-METHYLCATECHOL-D8 |
Molecular Formula |
C7D8O2 |
Molecular Weight |
132.1865142 |
synonyms |
4-METHYLCATECHOL-D8 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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